Cas no 941932-57-6 (N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-2-fluorobenzamide)

• Product Name: N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-2-fluorobenzamide
• CAS No: 941932-57-6
• MF: C₁₇H₁₇FN₂O₃S
• MW: 348.391886472702
• CID: 5500526
• Update Time: 2025-07-09

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]-2-fluorobenzamide
• N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-2-fluorobenzamide

• Inchi： 1S/C17H17FN2O3S/c1-12-7-8-13(20-9-4-10-24(20,22)23)11-16(12)19-17(21)14-5-2-3-6-15(14)18/h2-3,5-8,11H,4,9-10H2,1H3,(H,19,21)
• InChI Key： WWLLLBUGSOJDMA-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2CCCS2(=O)=O)=CC=C1C)(=O)C1=CC=CC=C1F

Additional information on N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl-2-fluorobenzamide

N-5-(1,1-Dioxo-1λ6,2-Thiazolidin-2-Yl)-2-Methylphenyl-2-Fluorobenzamide: A Comprehensive Overview

The compound with CAS No. 941932-57-6, known as N-5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methylphenyl-2-fluorobenzamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzamides, which are widely studied for their potential in drug development. The molecule's structure incorporates a thiazolidine ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This structural feature contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of thiazolidine derivatives in the development of novel therapeutic agents. The presence of the 1,1-dioxo-thiazolidin ring in this compound suggests potential applications in anti-inflammatory and anti-cancer therapies. Researchers have reported that such compounds can modulate key cellular pathways, including those involved in apoptosis and cell proliferation. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that N-5-(1,1-dioxo-thiazolidinyl)benzamides exhibit selective inhibitory activity against certain kinase enzymes, which are critical targets in oncology.

The benzamide moiety in this compound plays a crucial role in its pharmacokinetic properties. Benzamides are known for their ability to enhance drug stability and bioavailability. In this case, the substitution pattern on the benzene rings (specifically the 2-fluoro and 2-methyl groups) influences the molecule's solubility and permeability. Fluorine substitution is particularly valuable due to its electron-withdrawing effects, which can enhance the molecule's binding affinity to target proteins.

From a synthetic perspective, the construction of N-5-(1,1-dioxo-thiazolidinyl)-substituted benzamides involves multi-step organic reactions. The thiazolidine ring is typically synthesized via cyclization reactions involving amino acids or related precursors. The subsequent coupling with aromatic acids or their derivatives forms the benzamide backbone. Advanced techniques such as microwave-assisted synthesis and catalytic cross-couplings have been employed to optimize the synthesis of this compound, ensuring high yields and purity.

In terms of biological activity, this compound has shown promise in preclinical models. For example, studies conducted at leading research institutions have demonstrated its ability to inhibit specific enzymes involved in inflammatory responses. Additionally, preliminary toxicity studies suggest that it has a favorable safety profile, with low acute toxicity in animal models.

The development of N-5-(1,1-dioxo-thiazolidinyl)-substituted benzamides represents a significant advancement in medicinal chemistry. By leveraging modern computational tools such as molecular docking and machine learning algorithms, researchers can predict optimal substitution patterns for enhanced bioactivity. This approach has been instrumental in identifying lead compounds for various therapeutic areas.

In conclusion, N-5-(1,1-dioxo-thiazolidinyl)-substituted benzamides like CAS No. 941932-57-6 are at the forefront of drug discovery efforts. Their unique structural features and promising biological profiles make them valuable candidates for further investigation. As research continues to uncover their full potential, these compounds hold great promise for addressing unmet medical needs across diverse therapeutic domains.